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Compound of Interest

Compound Name: 1-Hexyn-3-OL

Cat. No.: B089403

Essential Safety and Handling Guide for 1-
Hexyn-3-OL

This guide provides crucial safety, handling, and disposal information for 1-Hexyn-3-OL (CAS
No: 105-31-7), tailored for laboratory and research professionals. Adherence to these
procedures is vital due to the chemical's significant health and safety risks.

Hazard Identification and Quantitative Data

1-Hexyn-3-OL is a flammable, toxic, and corrosive chemical.[1] It is classified as fatal if it
comes into contact with the skin, toxic if swallowed, and causes serious eye damage.[1][2]

Table 1: Physical and Toxicological Properties of 1-Hexyn-3-OL
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Property Value Source
Molecular Formula CeH100

Molecular Weight 98.14 g/mol

Appearance Colorless Liquid

Boiling Point 118 °C (244.4 °F)

Flash Point 47.2 °C (117.0 °F)

Density 0.873 g/mL at 25 °C

Oral LD50 (Rat) 126 mg/kg

Personal Protective Equipment (PPE)

Due to the severe hazards associated with 1-Hexyn-3-OL, a comprehensive PPE protocol is
mandatory. Always wear the following when handling this substance:

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient. Eyewash stations must be readily accessible.[3]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for tears
or holes before and during use.

o Protective Clothing: A chemically resistant apron or lab coat must be worn.[3] For tasks
with a higher risk of splashing, full-body protection may be necessary.

o Respiratory Protection: All handling of 1-Hexyn-3-OL should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[4] If a fume hood is not available or during
a large-scale spill, a full-face respirator with a Type ABEK (EN14387) filter is required.

Operational Plan: Handling and Storage Protocol

Handling:
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» Preparation: Before handling, ensure all necessary PPE is donned correctly and that an
emergency safety shower and eyewash station are accessible and functional.[3]

» Ventilation: Always handle 1-Hexyn-3-OL inside a properly functioning chemical fume hood.

[4]

e Ignition Sources: This chemical is flammable.[2] Ensure the work area is free of open flames,
sparks, and hot surfaces. Use only non-sparking tools and explosion-proof equipment.[3][4]

» Static Discharge: Take precautionary measures against static discharge.[2][4] Ensure all
containers and equipment are properly grounded.[4]

e Dispensing: When transferring the chemical, do so slowly to minimize splashing. Keep the
container opening as small as possible and keep it tightly closed when not in use.[2]

e Hygiene: Do not eat, drink, or smoke in the handling area.[2][4] Wash hands thoroughly after
handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[2][4]

o Keep away from heat, sparks, and open flames.[3][4]

o Store locked up and away from incompatible materials such as strong oxidizing agents and
strong acids.[3][4]

Emergency Procedures: First Aid

Immediate medical attention is required for any exposure.

 If Swallowed: Immediately call a poison control center or doctor.[2] Rinse the mouth with
water. Do NOT induce vomiting.[5]

 If in Eyes: Immediately rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[2]
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« If on Skin: Take off immediately all contaminated clothing.[4] Rinse the affected skin area
with plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6] If
breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

Disposal Plan

All waste containing 1-Hexyn-3-OL must be treated as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams unless compatibility is confirmed.

o Labeling: Clearly label the waste container with "Hazardous Waste," the name "1-Hexyn-3-
OL," and a description of the hazards (Flammable, Toxic, Corrosive).

o Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with all local, state, and federal regulations.[2][4] Do not dispose of it down the
drain.
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Caption: Workflow for the safe handling of 1-Hexyn-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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